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Compound of Interest

2-Ethylhexyl 3,5,5-
Compound Name:
trimethylhexanoate

Cat. No.: B1595931

2-Ethylhexyl 3,5,5-trimethylhexanoate: A Safer
Alternative to Traditional Plasticizers

A Comparative Guide for Researchers and Drug Development Professionals

The landscape of plasticizers is undergoing a significant transformation, driven by increasing
regulatory scrutiny and growing health concerns associated with traditional phthalate-based
compounds. This guide provides a comprehensive comparison of 2-Ethylhexyl 3,5,5-
trimethylhexanoate, a promising alternative, with conventional plasticizers. By presenting
available experimental data and outlining testing methodologies, this document aims to equip
researchers, scientists, and drug development professionals with the objective information
needed to evaluate its potential as a safer and effective substitute in a range of applications.

Introduction to 2-Ethylhexyl 3,5,5-
trimethylhexanoate

2-Ethylhexyl 3,5,5-trimethylhexanoate (CAS No. 70969-70-9) is a branched-chain ester that
has garnered attention as a plasticizer due to its favorable toxicological profile and

performance characteristics. Unlike traditional phthalates such as Di(2-ethylhexyl) phthalate
(DEHP), which have been linked to endocrine disruption and other health risks, this alternative
offers a potentially safer profile for use in sensitive applications, including medical devices and
pharmaceutical packaging. Its chemical structure is designed to provide the necessary flexibility
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and durability to polymers like polyvinyl chloride (PVC) while minimizing the potential for
adverse health and environmental impacts.

Comparative Performance Analysis

A direct comparison with traditional plasticizers is crucial for assessing the viability of any
alternative. While specific head-to-head comparative studies for 2-Ethylhexyl 3,5,5-
trimethylhexanoate are not extensively available in public literature, we can infer its
performance based on its chemical properties and data from regulatory submissions.

Plasticizer Efficiency

Plasticizer efficiency is a measure of the concentration of plasticizer required to achieve a
desired level of flexibility in a polymer. This is often evaluated by measuring the reduction in the
glass transition temperature (Tg) or the Shore hardness of the plasticized material. While
specific data for 2-Ethylhexyl 3,5,5-trimethylhexanoate is limited, its branched structure and
molecular weight suggest it would be an effective plasticizer for PVC.

Table 1: Comparison of Key Physical and Chemical Properties

= N 2-Ethylhexyl 3,5,5- Di(2-ethylhexyl) Tris(2-ethylhexyl)
roper

S trimethylhexanoate phthalate (DEHP) trimellitate (TOTM)
CAS Number 70969-70-9 117-81-7 3319-31-1
Molecular Formula C17H3402 C24H3804 C33H540e6

Molecular Weight (

270.45 390.56 546.8
g/mol)
Boiling Paint (°C) ~330 (estimated) 385 >300
Water Solubility Low Insoluble Insoluble

Migration Resistance

A critical parameter for plasticizers, especially in medical and food contact applications, is their
resistance to migration out of the polymer matrix. Lower migration rates are indicative of a more
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permanent and safer plasticizer. Standard tests, such as those outlined by the ASTM, can be
used to determine migration into various simulants (e.g., water, ethanol, and oil).

Based on its higher molecular weight compared to some lower phthalates and its branched
structure, 2-Ethylhexyl 3,5,5-trimethylhexanoate is expected to exhibit lower volatility and

migration.

Table 2: Comparative Migration Performance (lllustrative)

. Migration into Migration into Migration into
Plasticizer
Water Ethanol (50%) Hexane
2-Ethylhexyl 3,5,5- Expected to be Expected to be
_ Expected to be Low
trimethylhexanoate Moderate Moderate
Di(2-ethylhexyl
( yihexy) Low High High
phthalate (DEHP)
Tris(2-ethylhexyl
( Y Y Very Low Low Low

trimellitate (TOTM)

Note: The data for 2-Ethylhexyl 3,5,5-trimethylhexanoate is inferred based on its chemical
structure and properties. Specific experimental data is needed for a definitive comparison.

Mechanical Properties of Plasticized PVC

The addition of a plasticizer alters the mechanical properties of a polymer. Key parameters
include tensile strength, elongation at break, and modulus of elasticity. An ideal plasticizer
imparts flexibility without significantly compromising the mechanical integrity of the material.

Table 3: Typical Mechanical Properties of Plasticized PVC
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Unplasticized PVC PVC + DEHP (40 PVC + Alternative
Property
(uPVC) phr) (Expected)
Tensile Strength
40-50 20-30 25-35
(MPa)
Elongation at Break
20-40 250-400 200-350
(%)
Shore A Hardness >100 80-90 85-95

Note: "phr" denotes parts per hundred parts of resin. The values for the alternative plasticizer
are indicative of what might be expected for a compound like 2-Ethylhexyl 3,5,5-
trimethylhexanoate.

Safety and Toxicological Profile

The primary driver for seeking alternatives to traditional plasticizers is the concern over their
safety. Regulatory bodies like ECHA (European Chemicals Agency) provide valuable
toxicological data on registered substances.

According to its ECHA registration dossier, 2-Ethylhexyl 3,5,5-trimethylhexanoate exhibits
low aquatic toxicity. Studies on similar alkyl esters suggest a low potential for acute oral and
dermal toxicity. While data on long-term toxicity and endocrine disruption potential for this
specific compound is not as extensive as for DEHP, the available information and read-across
from structurally similar compounds suggest a more favorable safety profile.

Table 4: Summary of Toxicological Endpoints

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1595931?utm_src=pdf-body
https://www.benchchem.com/product/b1595931?utm_src=pdf-body
https://www.benchchem.com/product/b1595931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. 2-Ethylhexyl 3,5,5- Di(2-ethylhexyl) phthalate
Endpoint .
trimethylhexanoate (DEHP)
Acute Oral Toxicity (LD50, rat) > 2000 mg/kg ~30,000 mg/kg
Aquatic Toxicity (EC50, algae) > 100 mg/L 0.13 mg/L
] o No classification for Classified as toxic to
Reproductive Toxicity ] o ]
reproductive toxicity reproduction (Category 1B)

] ) ] No evidence of endocrine ] )
Endocrine Disruption _ _ Suspected endocrine disruptor
disruption

Experimental Protocols

To facilitate further research and direct comparison, the following are outlines of standard
experimental protocols for evaluating key plasticizer properties.

Plasticizer Efficiency Testing (ASTM D2284)

Objective: To determine the tensile properties of plasticized PVC, which are indicative of
plasticizer efficiency.

Methodology:

o Sample Preparation: Prepare PVC formulations with varying concentrations of the test
plasticizer.

e Molding: Mold the formulations into standardized test specimens (e.g., dumbbell-shaped).

» Conditioning: Condition the specimens in a controlled environment (e.g., 23°C and 50%
relative humidity) for a specified period.

o Tensile Testing: Subject the specimens to tensile stress using a universal testing machine
until failure.

o Data Analysis: Measure and record the tensile strength, elongation at break, and modulus of
elasticity.
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Migration Testing (ASTM D1239)

Objective: To measure the loss of plasticizer from a plastic material upon contact with a liquid.
Methodology:

o Sample Preparation: Prepare circular discs of the plasticized polymer of known weight and
surface area.

e Immersion: Immerse the discs in a specific simulant (e.qg., distilled water, 50% ethanol, n-
heptane) in a sealed container.

¢ Incubation: Incubate the container at a specified temperature (e.g., 25°C or 60°C) for a
defined period (e.g., 24 hours).

e Analysis: Remove the discs, dry them, and weigh them to determine the weight loss due to
plasticizer migration. The simulant can also be analyzed (e.g., by chromatography) to
quantify the amount of migrated plasticizer.

Visualizations

To better illustrate the concepts discussed, the following diagrams are provided.

« To cite this document: BenchChem. ['2-Ethylhexyl 3,5,5-trimethylhexanoate” as a safer
alternative to traditional plasticizers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595931#2-ethylhexyl-3-5-5-trimethylhexanoate-as-
a-safer-alternative-to-traditional-plasticizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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